Cas no 1934407-16-5 (3-methyl-1-(2-methylpropyl)cyclopentane-1-carbaldehyde)

• Product Name: 3-methyl-1-(2-methylpropyl)cyclopentane-1-carbaldehyde
• CAS No: 1934407-16-5
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5962759
• PubChem ID: 130647514
• Update Time: 2025-06-11

3-methyl-1-(2-methylpropyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• CID 130647514
• Cyclopentanecarboxaldehyde, 3-methyl-1-(2-methylpropyl)-
• 3-methyl-1-(2-methylpropyl)cyclopentane-1-carbaldehyde
• EN300-1621196
• 1934407-16-5

• Inchi： 1S/C11H20O/c1-9(2)6-11(8-12)5-4-10(3)7-11/h8-10H,4-7H2,1-3H3
• InChI Key： IWGKTLGZKZGGLS-UHFFFAOYSA-N
• SMILES： C1(CC(C)C)(C=O)CCC(C)C1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.911±0.06 g/cm3(Predicted)
• Boiling Point: 216.2±9.0 °C(Predicted)

Additional information on 3-methyl-1-(2-methylpropyl)cyclopentane-1-carbaldehyde

Introduction to 3-Methyl-1-(2-Methylpropyl)cyclopentane-1-Carbaldehyde (CAS No. 1934407-16-5)

3-Methyl-1-(2-methylpropyl)cyclopentane-1-carbaldehyde (CAS No. 1934407-16-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopentane ring, substituted with a methyl group and a 2-methylpropyl group, and a carbaldehyde functional group. The combination of these structural elements imparts distinct chemical and physical properties that make it an intriguing subject for both academic research and industrial applications.

The molecular formula of 3-methyl-1-(2-methylpropyl)cyclopentane-1-carbaldehyde is C₁₂H₂₂O, and its molecular weight is approximately 186.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including alkylation, cyclization, and oxidation steps. These synthetic pathways have been extensively studied and optimized to ensure high yields and purity levels, making the compound readily available for further research and development.

In the realm of pharmaceutical research, 3-methyl-1-(2-methylpropyl)cyclopentane-1-carbaldehyde has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activity and pharmacological properties. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that this compound exhibits significant anti-inflammatory effects in vitro, which could be beneficial for treating conditions such as arthritis and other inflammatory disorders. Additionally, preliminary studies suggest that it may have neuroprotective properties, potentially offering therapeutic benefits for neurodegenerative diseases like Alzheimer's and Parkinson's.

The structural features of 3-methyl-1-(2-methylpropyl)cyclopentane-1-carbaldehyde also make it an attractive candidate for use in materials science. The cyclopentane ring provides a rigid framework that can enhance the mechanical properties of polymers and other materials when incorporated into their structure. Moreover, the presence of the carbaldehyde group allows for further functionalization through various chemical reactions, such as condensation and reduction processes. This versatility has led to its exploration in the development of advanced materials with improved strength, flexibility, and thermal stability.

In the context of chemical synthesis, 3-methyl-1-(2-methylpropyl)cyclopentane-1-carbaldehyde serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity enable chemists to construct a wide range of derivatives with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block in the synthesis of novel catalysts for asymmetric synthesis reactions. These catalysts have shown enhanced selectivity and efficiency in producing enantiomerically pure compounds, which are crucial for pharmaceutical applications.

The environmental impact of 3-methyl-1-(2-methylpropyl)cyclopentane-1-carbaldehyde is another area of ongoing research. Studies have shown that the compound is relatively stable under standard environmental conditions but can be biodegraded by certain microorganisms over time. This biodegradability is an important consideration for its use in industrial processes and products, as it helps minimize potential environmental hazards.

In conclusion, 3-methyl-1-(2-methylpropyl)cyclopentane-1-carbaldehyde (CAS No. 1934407-16-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural properties and biological activity make it a valuable subject for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.